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Compound of Interest

Compound Name: Formylhydrazine

cat. No.: BO46547

Formylhydrazine: A Technical Overview

Formylhydrazine (CAS No. 624-84-0) is a versatile organic compound and the simplest
member of the hydrazide class of compounds.[1] It serves as a crucial intermediate and
building block in organic synthesis, particularly in the pharmaceutical and chemical industries
for the creation of various heterocyclic compounds.[2][3] This document provides a detailed
overview of its nomenclature, properties, synthesis, and applications.

Nomenclature

The nomenclature for formylhydrazine can be classified as follows:
o Preferred IUPAC Name: Formohydrazide[1][4]
o Systematic IUPAC Name: Methanehydrazide[1]

o Common Synonyms: Formic hydrazide, Hydrazinecarboxaldehyde, Formic acid hydrazide,
Formylhydrazide, Carbazaldehyde, Formal hydrazine, Formhydrazid,
Monoformylhydrazine, and N-Formylhydrazine.[1][5][6][7]

Physicochemical Properties

Formylhydrazine is a white to pale yellow, shiny crystalline solid at room temperature.[2][5] It
is hygroscopic and sensitive to moisture.[2][8] Key quantitative data are summarized in the
table below.
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Property Value References
Molecular Formula CH4aN20 [1119]

Molar Mass 60.056 g-mol-1 [1][6]

Melting Point 52-57 °C [5119]

Boiling Point 90 °C at 0.7 mmHg [519]
Density 1.094 + 0.06 g/cm? (Predicted) [5]

Flash Point > 110 °C (> 230 °F) [5]18]

Water Solubility

Soluble

[1]5]

pKa

13.65 + 0.20 (Predicted)

[5]

InChl Key

XZBIXDPGRMLSTC-
UHFFFAOYSA-N

[417]

Experimental Protocols: Synthesis of

Formylhydrazine

Several methods for the synthesis of formylhydrazine have been reported, with the reaction of
an ester of formic acid with hydrazine hydrate being a common approach.

Synthesis from Ethyl Formate and Hydrazine Hydrate:

This method involves the nucleophilic substitution reaction between ethyl formate and
hydrazine hydrate.[3]

Materials:

Ethyl formate

Hydrazine hydrate (85%)

Ethanol (95%)

Methanol
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Isopropanol

Procedure:

A solution of ethyl formate (200 g) in methanol (200 mL) is prepared and cooled to a
temperature between 0 and 10°C.[5]

A mixture of hydrazine hydrate (138 g) and water (20 mL) is added slowly to the ethyl
formate solution while stirring.[5] An initial vigorous reaction may be observed.[3]

After the initial reaction subsides, the reaction mixture is gradually heated to 55-60°C and
maintained at this temperature with continuous stirring for 24 hours.[5] Some protocols
suggest refluxing for 18 hours.[2]

Upon completion of the reaction, the solvent is removed by distillation under reduced
pressure.[5]

Isopropanol is added to the resulting residue, and the mixture is cooled to 0-5°C and stirred
for 2 hours to facilitate crystallization.[5]

The solid product is collected by filtration, washed with isopropanol, and then dried to yield
formylhydrazine.[5]

Applications in Synthesis: A Visualized Workflow

Formylhydrazine is a key precursor in the synthesis of various nitrogen-containing

heterocyclic compounds, such as 1,2,4-triazoles, which are significant scaffolds in drug

discovery.[3] The following diagram illustrates a generalized pathway for the synthesis of 1,2,4-

triazole derivatives starting from formylhydrazine.
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Caption: Synthesis pathway of 1,2,4-triazole from formylhydrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://en.wikipedia.org/wiki/Formylhydrazine
https://wap.guidechem.com/encyclopedia/formylhydrazine-dic6089.html
https://www.benchchem.com/product/b046547
https://pubchem.ncbi.nlm.nih.gov/compound/Formylhydrazine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4446886.htm
https://www.smolecule.com/products/s583554
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/CH4N2O/c2-3-1-4/h1H%2C2H2%2C(H%2C3%2C4)
https://m.molbase.com/moldata/155714.html
https://www.chembk.com/en/chem/Formylhydrazine
https://www.benchchem.com/product/b046547#formylhydrazine-iupac-name-and-synonyms
https://www.benchchem.com/product/b046547#formylhydrazine-iupac-name-and-synonyms
https://www.benchchem.com/product/b046547#formylhydrazine-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046547?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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